Cas no 34238-76-1 (Phenol,2,3,5,6-tetramethyl-4-phenoxy-)

• Product Name: Phenol,2,3,5,6-tetramethyl-4-phenoxy-
• CAS No: 34238-76-1
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 318865
• PubChem ID: 278653
• Update Time: 2025-04-19

Phenol,2,3,5,6-tetramethyl-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,3,5,6-tetramethyl-4-phenoxy-
• 2,3,5,6-tetramethyl-4-phenoxyphenol
• AC1L5OJA
• AC1Q57IH
• AG-J-75794
• AR-1D2131
• CTK4H1945
• NSC128394
• NSC-128394
• 34238-76-1
• DTXSID90299143

• Inchi： 1S/C16H18O2/c1-10-12(3)16(13(4)11(2)15(10)17)18-14-8-6-5-7-9-14/h5-9,17H,1-4H3
• InChI Key： UNGAFPYSGFWUEQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=C(C)C(C)=C(C(C)=C1C)O

Computed Properties

• Exact Mass: 242.13074
• Monoisotopic Mass: 242.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.083
• Boiling Point: 352.4°C at 760 mmHg
• Flash Point: 146°C
• Refractive Index: 1.575
• PSA: 29.46
• LogP: 4.41810